Cas no 866954-97-4 (Benzoyl chloride, 3-(chlorodifluoromethoxy)-2,4,5-trifluoro-)

• Product Name: Benzoyl chloride, 3-(chlorodifluoromethoxy)-2,4,5-trifluoro-
• CAS No: 866954-97-4
• MF: C₈HCl₂F₅O₂
• MW: 294.990358114243
• CID: 1855630
• PubChem ID: 86077210
• Update Time: 2025-04-21

Benzoyl chloride, 3-(chlorodifluoromethoxy)-2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(chlorodifluoromethoxy)-2,4,5-trifluoro-
• SCHEMBL5526757
• 2,4,5-trifluoro-3-(chlorodifluoromethoxy)-benzoyl chloride
• 3-(Chlorodifluoromethoxy)-2,4,5-trifluorobenzoyl chloride
• 866954-97-4
• DTXSID001194933

• Inchi： 1S/C8HCl2F5O2/c9-7(16)2-1-3(11)5(13)6(4(2)12)17-8(10,14)15/h1H
• InChI Key： QFWMERZHCMRBRG-UHFFFAOYSA-N
• SMILES： ClC(OC1C(=C(C=C(C(=O)Cl)C=1F)F)F)(F)F

Computed Properties

• Exact Mass: 293.9273755Da
• Monoisotopic Mass: 293.9273755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų